Cas no 618406-29-4 (2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole)

• Product Name: 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole
• CAS No: 618406-29-4
• MF: C₂₈H₂₈N₂O₃
• MW: 440.533527374268
• CID: 5889379
• PubChem ID: 4379621
• Update Time: 2025-10-29

2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3,3-((3,4,5-trimethoxyphenyl)methylene)bis(2-methyl-1H-indole)
• 1H-Indole, 3,3'-[(3,4,5-trimethoxyphenyl)methylene]bis[2-methyl-
• Z57301153
• 3,3'-((3,4,5-trimethoxyphenyl)methylene)bis(2-methyl-1H-indole)
• 2-methyl-3-[(2-methyl-1H-indol-3-yl)-(3,4,5-trimethoxyphenyl)methyl]-1H-indole
• AKOS000809099
• F1387-0046
• UPCMLD0ENAT5472794:001
• 618406-29-4
• 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole

• Inchi： 1S/C28H28N2O3/c1-16-25(19-10-6-8-12-21(19)29-16)27(26-17(2)30-22-13-9-7-11-20(22)26)18-14-23(31-3)28(33-5)24(15-18)32-4/h6-15,27,29-30H,1-5H3
• InChI Key： JTECVVLOLIFJGU-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1C)C=CC=C2)(C1C2=C(NC=1C)C=CC=C2)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 440.20999276g/mol
• Monoisotopic Mass: 440.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 643.0±55.0 °C(Predicted)
• pka: 17.02±0.30(Predicted)

Additional information on 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole

Introduction to 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole and Its CAS No. 618406-29-4

2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole, identified by its CAS number 618406-29-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and pharmacological relevance. The structural features of this molecule, particularly its dual indole core and the presence of a 3,4,5-trimethoxyphenyl substituent, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The indole scaffold is a privileged structure in medicinal chemistry, with numerous clinically used drugs featuring this moiety. Compounds derived from indole have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The specific arrangement of substituents in 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole introduces unique electronic and steric properties that could modulate its interaction with biological targets. This compound’s complexity suggests a multifaceted mechanism of action, which may involve binding to multiple receptors or enzymes simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with higher accuracy. The structural features of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole have been analyzed using these tools to identify potential binding sites on target proteins. Preliminary simulations suggest that this compound may interact with enzymes involved in signal transduction pathways relevant to cancer progression and neurodegenerative diseases. The presence of the 3,4,5-trimethoxyphenyl group is particularly noteworthy, as methoxy-substituted aromatic rings are often associated with enhanced binding affinity and metabolic stability.

In the context of drug development, the synthesis of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole represents a significant step forward in designing molecules with tailored pharmacological properties. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced catalytic systems and green chemistry principles to optimize the synthetic route while minimizing environmental impact. The successful preparation of this compound underscores the growing importance of sustainable methodologies in pharmaceutical research.

The biological evaluation of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated promising activity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies in animal models have shown that it can modulate inflammatory responses without significant side effects. These findings align with the broader trend toward developing targeted therapies that minimize systemic toxicity while maximizing therapeutic efficacy.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many clinically used drugs are derived from natural compounds or their analogs, highlighting the importance of exploring natural product libraries for novel bioactive molecules. The structural motif of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(3,4,5-trimethoxyphenyl)methyl]-1H-indole bears resemblance to certain alkaloids found in plants, which have been historically used for their medicinal properties. This connection between natural products and synthetic chemistry provides a rich source of inspiration for designing new therapeutic agents.

Future directions in the study of 2-methyl-3-[(2-methyl-1H-indol-3-y](l)(3, 4, 5-trimethoxyphenyl)methyl)-1H-indole include further optimization of its pharmacokinetic properties and exploration of its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its three-dimensional structure and understand how it interacts with biological targets. Additionally, computational methods will continue to play a crucial role in predicting the activity of derivatives designed based on this scaffold.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 2-methyl-(*methylene-lH)-indole, identified by CAS number 618406--29--4, exemplifies how basic research can lead to innovative therapeutic solutions. By leveraging cutting-edge technologies and drawing inspiration from nature’s own chemical libraries, researchers are paving the way for next-generation treatments that address unmet medical needs.

In conclusion, 2--methylene-l--indole (CAS No: 618406--29--4) is a structurally complex organic compound with significant potential in pharmaceutical applications.* Its unique structural features,* combined with recent advances in computational modeling*and synthetic chemistry,* make it an exciting subject for further research.* As our understanding*of biological pathways*and disease mechanisms evolves,* compounds like* this one*will continue to play a crucial role*in the development*of novel therapeutics.* The ongoing investigation*into its biological activity*and pharmacological properties*holds promise*for future medical breakthroughs.*